Naphthalene, 2-(dodecyloxy)-6-(4-octylphenyl)-
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Description
4,4’-Dioctyldiphenylamine is a white powder or beige solid with a slight amine odor . It’s insoluble in water .
Chemical Reactions Analysis
4,4’-Dioctyldiphenylamine may react with oxidizing agents . It neutralizes acids in exothermic reactions to form salts plus water . It may be incompatible with isocyanates, halogenated organics, peroxides, phenols (acidic), epoxides, anhydrides, and acid halides . Flammable gaseous hydrogen may be generated in combination with strong reducing agents, such as hydrides .Physical and Chemical Properties Analysis
4,4’-Dioctyldiphenylamine is a white powder or beige solid . It’s insoluble in water . When heated to decomposition, this compound emits toxic fumes of nitrogen oxides, carbon monoxide, and carbon dioxide .Safety and Hazards
Properties
CAS No. |
195375-07-6 |
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Molecular Formula |
C36H52O |
Molecular Weight |
500.8 g/mol |
IUPAC Name |
2-dodecoxy-6-(4-octylphenyl)naphthalene |
InChI |
InChI=1S/C36H52O/c1-3-5-7-9-11-12-13-14-16-18-28-37-36-27-26-34-29-33(24-25-35(34)30-36)32-22-20-31(21-23-32)19-17-15-10-8-6-4-2/h20-27,29-30H,3-19,28H2,1-2H3 |
InChI Key |
WHJKVPBAKQHFPP-UHFFFAOYSA-N |
SMILES |
CCCCCCCCCCCCOC1=CC2=C(C=C1)C=C(C=C2)C3=CC=C(C=C3)CCCCCCCC |
Canonical SMILES |
CCCCCCCCCCCCOC1=CC2=C(C=C1)C=C(C=C2)C3=CC=C(C=C3)CCCCCCCC |
Synonyms |
6-(4'-octylphenyl)-2-dodecyloxynaphthalene 8-PNP-O12 |
Origin of Product |
United States |
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